Cas no 1249162-49-9 (2-(Piperidin-3-ylmethyl)benzo[d]oxazole)
1249162-49-9 structure
Product Name:2-(Piperidin-3-ylmethyl)benzo[d]oxazole
CAS No:1249162-49-9
MF:C13H16N2O
MW:216.278943061829
CID:2197053
Update Time:2023-08-07
2-(Piperidin-3-ylmethyl)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
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- 2-(Piperidin-3-ylmethyl)benzo[d]oxazole
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- Inchi: 1S/C13H16N2O/c1-2-6-12-11(5-1)15-13(16-12)8-10-4-3-7-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2
- InChI Key: IKMVUGKZFVBMMG-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1CC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Topological Polar Surface Area: 38.1
2-(Piperidin-3-ylmethyl)benzo[d]oxazole Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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